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Compound of Interest

Compound Name: 4,9-Anhydrotetrodotoxin

Cat. No.: B10788141

Essential Safety and Handling Guide for 4,9-
Anhydrotetrodotoxin

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 4,9-Anhydrotetrodotoxin. The following procedures for
personal protective equipment (PPE), handling, and disposal are based on best practices for
potent neurotoxins and information available for the closely related compound, Tetrodotoxin,
due to a lack of specific safety data sheets for 4,9-Anhydrotetrodotoxin.[1]

Compound Data

Property Value

Molecular Weight 301.25 g/mol [2][3][4]

Formula C11H15N307[2][3][4]

Appearance Clear film[4]

Solubility Water: 1 mg/ml, Ethanol: 5 mg/ml[2][4]
Storage Store at -20°C under an inert atmosphere.[2][4]
Purity 298%(2][3][4]

Personal Protective Equipment (PPE)
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When handling 4,9-Anhydrotetrodotoxin, a comprehensive PPE strategy is crucial to prevent

exposure through inhalation, skin contact, or accidental ingestion.[5] The following table

outlines the recommended PPE.

Body Part Equipment Standard/Specification
Hand Chemical-resistant gloves Inspected prior to use; use
ands
(e.g., nitrile) proper removal technique.[5]
Use equipment tested and
approved under appropriate
Eyes/Face Safety glasses and face shield  government standards such as

NIOSH (US) or EN 166 (EU).
[1]

Respiratory

Respirator

Required when handling
powders or creating aerosols.
[1] A surgical N-95 respirator is
recommended for both
respiratory and splash

protection.[5]

Body

Protective gown/lab coat

Gowns made of proven
resistant materials are

recommended.[5]

Operational Plan: Handling Procedures

Preparation and Handling:

o Controlled Environment: All work with 4,9-Anhydrotetrodotoxin should be conducted in a

designated area, such as a chemical fume hood or a Class Il Biosafety Cabinet, to minimize

inhalation exposure.[5]

» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke

in the laboratory area.[1] Wash hands thoroughly after handling.[1]
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» Solution Preparation: For maximum product recovery, centrifuge the original vial before
removing the cap.[4] When preparing solutions, add the solvent slowly to the vial to avoid
aerosolization.

e Avoid Incompatibilities: Keep away from strong oxidizing agents.[1]
In Case of Exposure or Spill:

o Skin Contact: Immediately wash off with soap and plenty of water. Seek immediate medical
attention.[1]

o Eye Contact: Flush eyes with water as a precaution.[1]

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

» Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water
and consult a physician immediately.[1]

o Spill: Evacuate personnel to a safe area. Wear respiratory protection.[1] Soak up the spill
with an inert absorbent material and place it in a suitable, closed container for disposal as
hazardous waste.[1]

Disposal Plan

All waste containing 4,9-Anhydrotetrodotoxin must be treated as hazardous waste.

Waste Categories and Disposal Procedures:
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Waste Type Disposal Method

Offer to a licensed professional waste disposal
company. The material may be dissolved or

Unused Product/Surplus Material mixed with a combustible solvent and burned in
a chemical incinerator equipped with an

afterburner and scrubber.[1]

) ) ) ] Dispose of as unused product in a designated
Contaminated Labware (e.g., vials, pipette tips) )
hazardous waste container.[1]

Dispose of in accordance with applicable laws
Contaminated PPE (e.g., gloves, gowns) and good laboratory practices in a designated

hazardous waste container.[1]

) ] Collect in a suitable, closed container and
Spill Cleanup Material _
dispose of as hazardous waste.[1]

Experimental Workflow for Handling 4,9-
Anhydrotetrodotoxin
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Caption: Workflow for safe handling of 4,9-Anhydrotetrodotoxin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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